Cas no 214262-98-3 (1-(3-Fluorophenyl)cyclohexanecarboxylic acid)

• Product Name: 1-(3-Fluorophenyl)cyclohexanecarboxylic acid
• CAS No: 214262-98-3
• MF: C₁₃H₁₅FO₂
• MW: 222.255407571793
• MDL: MFCD00800625
• CID: 911776
• Update Time: 2025-05-24

1-(3-Fluorophenyl)cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-Fluorophenyl)cyclohexanecarboxylic acid
• 1-(3-fluorophenyl)cyclohexane-1-carboxylic acid

• MDL： MFCD00800625
• Inchi： 1S/C13H15FO2/c14-11-6-4-5-10(9-11)13(12(15)16)7-2-1-3-8-13/h4-6,9H,1-3,7-8H2,(H,15,16)
• InChI Key： RIQOIHJORXEGFT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1(C(=O)O)CCCCC1

Computed Properties

• Exact Mass: 222.10600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 4.1
• Topological Polar Surface Area: 40.1

Experimental Properties

• Color/Form: Not available
• Density: 1.1041 (estimate)
• Melting Point: 132 °C
• PSA: 37.30000
• LogP: 3.11220
• Solubility: Not available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(3-Fluorophenyl)cyclohexanecarboxylic acid

Comprehensive Overview of 1-(3-Fluorophenyl)cyclohexanecarboxylic acid (CAS No. 214262-98-3): Properties, Applications, and Industry Insights

1-(3-Fluorophenyl)cyclohexanecarboxylic acid (CAS No. 214262-98-3) is a fluorinated cyclohexane derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's carboxylic acid functionality and fluorophenyl moiety make it a versatile intermediate for synthesizing bioactive molecules. With the growing demand for fluorinated compounds in drug discovery—driven by their enhanced metabolic stability and membrane permeability—this chemical has become a focal point for researchers exploring structure-activity relationships (SAR).

Recent studies highlight the role of 1-(3-Fluorophenyl)cyclohexanecarboxylic acid in developing non-steroidal anti-inflammatory drugs (NSAIDs) and central nervous system (CNS) therapeutics. Its cyclohexane ring provides conformational rigidity, while the 3-fluorophenyl group influences electronic properties, making it valuable for optimizing ligand-receptor interactions. Industry trends show increased searches for "fluorinated building blocks for drug design" and "CAS 214262-98-3 suppliers," reflecting its commercial relevance.

From a synthetic chemistry perspective, the compound’s carboxylic acid group allows for straightforward derivatization via esterification or amidation, enabling rapid library generation for high-throughput screening. Researchers frequently inquire about "synthetic routes to 1-(3-Fluorophenyl)cyclohexanecarboxylic acid" and "its solubility in organic solvents," underscoring its utility in medicinal chemistry workflows. Analytical data (e.g., NMR, HPLC) confirm high purity (>98%), meeting stringent requirements for preclinical studies.

Environmental and regulatory considerations are also critical. The fluorine atom in 1-(3-Fluorophenyl)cyclohexanecarboxylic acid raises questions about biodegradability, aligning with the industry’s shift toward "green fluorination techniques." Regulatory databases classify it as non-hazardous under standard handling conditions, though proper personal protective equipment (PPE) is recommended during lab use.

Market analysts project growth for fluorinated fine chemicals, with CAS 214262-98-3 positioned as a key player due to its applications in protease inhibitors and kinase modulators. Patent filings reveal its incorporation into novel anticancer scaffolds, further driving demand. For formulation scientists, topics like "salt selection for 1-(3-Fluorophenyl)cyclohexanecarboxylic acid derivatives" and "crystallization optimization" are trending in academic forums.

In conclusion, 1-(3-Fluorophenyl)cyclohexanecarboxylic acid exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its compatibility with cross-coupling reactions and bioisosteric replacement strategies ensures sustained relevance across therapeutic areas. As AI-driven molecular design accelerates, compounds like this will remain indispensable for addressing unmet medical needs.